2-[3-(dimethylamino)benzoyl]-N-(1-phenylethyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[3-(dimethylamino)benzoyl]amino]-3-(1-phenylethyl)thiourea
• InChI: InChI=1S/C18H22N4OS/c1-13(14-8-5-4-6-9-14)19-18(24)21-20-17(23)15-10-7-11-16(12-15)22(2)3/h4-13H,1-3H3,(H,20,23)(H2,19,21,24)
• InChI Key: RCXIYXMIFSXLGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=S)NNC(=O)C2=CC(=CC=C2)N(C)C
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

2-[3-(dimethylamino)benzoyl]-N-(1-phenylethyl)hydrazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMABNPEHCT or simply DMAB.

Mechanism of Action

The exact mechanism of action of DMAB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and Alzheimer's disease.
Biochemical and Physiological Effects:
DMAB has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's disease effects, DMAB has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using DMAB in lab experiments is that it is relatively easy to synthesize and purify. Additionally, DMAB has been shown to be relatively stable and non-toxic.
One limitation of using DMAB in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, DMAB is not currently approved for use in humans, which limits its potential clinical applications.

Future Directions

There are several potential future directions for research involving DMAB. One area of research could involve further elucidating the mechanism of action of DMAB and identifying specific targets for its therapeutic effects.
Another area of research could involve developing more potent and selective analogs of DMAB that could be used as potential drugs for the treatment of cancer, Alzheimer's disease, and other conditions.
Conclusion:
DMAB is a chemical compound that has shown promise as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other conditions. While further research is needed to fully understand its mechanism of action and potential clinical applications, DMAB represents an exciting area of research in the field of medicinal chemistry.

Scientific Research Applications

DMAB has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One area of research involves the use of DMAB as a potential treatment for cancer. Studies have shown that DMAB can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.
Another area of research involves the use of DMAB as a potential treatment for Alzheimer's disease. Studies have shown that DMAB can inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease.